Cas no 1803696-39-0 (2,5-Diamino-3-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2,5-Diamino-3-(difluoromethyl)-6-fluoropyridine
• CAS No: 1803696-39-0
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4799872
• Update Time: 2023-08-17

2,5-Diamino-3-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-3-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C6H6F3N3/c7-4(8)2-1-3(10)5(9)12-6(2)11/h1,4H,10H2,(H2,11,12)
• InChI Key： IPTCCJQLOCYNDM-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C=1)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9